Cas no 2137559-76-1 (Rac-(3aR,6aS)-3a,6a-dimethyl-hexahydro-1H-2lambda6-thieno[3,4-c]pyrrole-2,2-dione hydrochloride, cis)

• Product Name: Rac-(3aR,6aS)-3a,6a-dimethyl-hexahydro-1H-2lambda6-thieno[3,4-c]pyrrole-2,2-dione hydrochloride, cis
• CAS No: 2137559-76-1
• MF: C₈H₁₆ClNO₂S
• MW: 225.73614025116
• CID: 6480105
• PubChem ID: 165744118
• Update Time: 2025-10-28

Rac-(3aR,6aS)-3a,6a-dimethyl-hexahydro-1H-2lambda6-thieno[3,4-c]pyrrole-2,2-dione hydrochloride, cis Chemical and Physical Properties

Names and Identifiers

• 3a,6a-dimethyl-hexahydro-1H-2lambda6-thieno[3,4-c]pyrrole-2,2-dione hydrochloride
• 2137559-76-1
• EN300-718655
• Rac-(3aR,6aS)-3a,6a-dimethyl-hexahydro-1H-2lambda6-thieno[3,4-c]pyrrole-2,2-dione hydrochloride, cis

• Inchi： 1S/C8H15NO2S.ClH/c1-7-3-9-4-8(7,2)6-12(10,11)5-7;/h9H,3-6H2,1-2H3;1H
• InChI Key： BNFDJOSPVFNVBL-UHFFFAOYSA-N
• SMILES： Cl.S1(CC2(C)CNCC2(C)C1)(=O)=O

Computed Properties

• Exact Mass: 225.0590276g/mol
• Monoisotopic Mass: 225.0590276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 282
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6Ų

Additional information on Rac-(3aR,6aS)-3a,6a-dimethyl-hexahydro-1H-2lambda6-thieno[3,4-c]pyrrole-2,2-dione hydrochloride, cis

Introduction to Rac-(3aR,6aS)-3a,6a-dimethyl-hexahydro-1H-2λ⁶-thieno[3,4-c]pyrrole-2,2-dione hydrochloride, cis (CAS No. 2137559-76-1)

Rac-(3aR,6aS)-3a,6a-dimethyl-hexahydro-1H-2λ⁶-thieno[3,4-c]pyrrole-2,2-dione hydrochloride, cis (CAS No. 2137559-76-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyrroles and is characterized by its unique structural features and potential therapeutic applications. The compound's structure includes a thienopyrrole core with two methyl substituents at the 3a and 6a positions, forming a hexahydro ring system. The presence of the hydrochloride salt form further enhances its solubility and stability in aqueous environments.

The cis configuration of the compound is crucial for its biological activity and pharmacological properties. Recent studies have shown that this configuration can significantly influence the compound's binding affinity to specific receptors and enzymes, making it a promising candidate for drug development. The cis form has been found to exhibit higher potency and selectivity compared to its trans counterpart, which is an important consideration in the design of new therapeutic agents.

In terms of its chemical properties, Rac-(3aR,6aS)-3a,6a-dimethyl-hexahydro-1H-2λ⁶-thieno[3,4-c]pyrrole-2,2-dione hydrochloride, cis is a white crystalline solid with a molecular weight of 285.84 g/mol. It is highly soluble in water and organic solvents such as methanol and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various experimental protocols, including in vitro assays and animal models.

The pharmacological profile of Rac-(3aR,6aS)-3a,6a-dimethyl-hexahydro-1H-2λ⁶-thieno[3,4-c]pyrrole-2,2-dione hydrochloride, cis has been extensively studied in recent years. Research has focused on its potential as an antagonist for specific neurotransmitter receptors, particularly those involved in central nervous system (CNS) disorders. Preclinical studies have demonstrated that this compound can effectively modulate neurotransmitter release and receptor activity, leading to potential therapeutic benefits in conditions such as anxiety disorders, depression, and neurodegenerative diseases.

One of the key areas of interest is the compound's interaction with serotonin receptors. Serotonin is a crucial neurotransmitter that plays a vital role in regulating mood, sleep, and cognitive function. Rac-(3aR,6aS)-3a,6a-dimethyl-hexahydro-1H-2λ⁶-thieno[3,4-c]pyrrole-2,2-dione hydrochloride, cis has been shown to selectively bind to serotonin receptors such as 5-HT_1A and 5-HT_2A, which are implicated in various psychiatric disorders. This selective binding property makes it a valuable tool for understanding the underlying mechanisms of these disorders and developing more effective treatments.

Beyond its potential as a therapeutic agent, Rac-(3aR,6aS)-3a,6a-dimethyl-hexahydro-1H-2λ⁶-thieno[3,4-c]pyrrole-2,2-dione hydrochloride, cis also serves as an important research tool in the field of chemical biology. Its unique structure and functional groups allow researchers to probe the structure-function relationships of thienopyrroles and related compounds. This information can be used to design new molecules with enhanced biological activity or improved pharmacokinetic properties.

Clinical trials are currently underway to evaluate the safety and efficacy of Rac-(3aR,6aS)-3a,6a-dimethyl-hexahydro-1H-2λ⁶-thieno[3,4-c]pyrrole-2,2-dione hydrochloride, cis in human subjects. Preliminary results from phase I trials have shown promising outcomes in terms of safety profiles and tolerability. These findings have paved the way for more advanced clinical studies to further investigate its therapeutic potential.

In conclusion, Rac-(3aR,6aS)-3a,6a-dimethyl-hexahydro-1H-2λ⁶-thieno[3,4-c]pyrrole-2,2-dione hydrochloride, cis (CAS No. 2137559-76-1) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising pharmacological properties make it a valuable candidate for drug development and an important tool for research in neuropharmacology and chemical biology. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a crucial role in advancing our understanding and treatment of various neurological disorders.